tert-Butyl (4-((methylamino)methyl)thiazol-2-yl)carbamate

• Molecular Formula: C10H17N3O2S
• Molecular Weight: 243.33 g/mol
• IUPAC Name: tert-butyl N-[4-(methylaminomethyl)-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C10H17N3O2S/c1-10(2,3)15-9(14)13-8-12-7(5-11-4)6-16-8/h6,11H,5H2,1-4H3,(H,12,13,14)
• InChI Key: QVQFTVLQJSHJCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC(=CS1)CNC

Description

Tert-Butyl (4-((methylamino)methyl)thiazol-2-yl)carbamate is a useful research compound. Its molecular formula is C10H17N3O2S and its molecular weight is 243.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-(chloromethyl)thiazol-2-ylcarbamate (8.0 g, 24.16 mmol) was dissolved in 2.0 M methylamine in tetrahydrofuran (640 mL, ˜40 eq.) and heated in the microwave for 60 minutes at 60° C. The precipitate (impurity) was filtered off and the filtrate was concentrated under reduced pressure to furnish 1.97 g product as orange foam. 1H NMR (DMSO-d6): δ 11.79 (s, br, 1H), 7.50 (s, 1H), 7.36 (d, 1H), 7.10 (m, 2H), 5.14 (s, br, 1H), 4.63 (s, 2H), 4.36 (s, 2H), 3.83 (t, 2H), 3.43 (t, 2H).